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Compound of Interest

Compound Name: N-Bsmoc-L-tryptophan

Cat. No.: B180732 Get Quote

An In-depth Technical Guide to N-Boc-L-
tryptophan
For researchers, scientists, and professionals in drug development, N-Boc-L-tryptophan is a

cornerstone molecule. This derivative of the essential amino acid L-tryptophan is fundamental

in the precise, stepwise construction of peptides, making it an indispensable tool in the

synthesis of therapeutics, diagnostics, and research probes. This technical guide provides

comprehensive information on its chemical properties, synthesis, and applications.

Core Compound Data
N-(tert-butoxycarbonyl)-L-tryptophan, commonly abbreviated as N-Boc-L-tryptophan, is

characterized by the temporary blocking of its alpha-amino group by a tert-butyloxycarbonyl

(Boc) protecting group. This modification is crucial for preventing unwanted side reactions

during peptide synthesis. The key quantitative data for this compound are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b180732?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 13139-14-5 [1][2][3]

Molecular Formula C₁₆H₂₀N₂O₄ [3]

Molecular Weight 304.34 g/mol [3]

Appearance White to off-white powder [2]

Purity Typically ≥97% [1]

Synthesis and Experimental Protocols
The Boc protecting group can be introduced onto the L-tryptophan molecule through a

straightforward synthetic procedure. The following protocol details a common method for the

preparation of N-Boc-L-tryptophan.

Experimental Protocol: Synthesis of N-Boc-L-
tryptophan[4]
Materials:

L-tryptophan

Di-tert-butyl dicarbonate (Boc₂O)

1 M Sodium Hydroxide (NaOH) solution

Dioxane

Water

Ethyl acetate (EtOAc)

Aqueous Hydrochloric Acid (HCl)

Procedure:
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A solution of L-tryptophan (50 mmol) is prepared in a 1:1 mixture of water and dioxane (200

mL).

To this solution, di-tert-butyl dicarbonate (50 mmol) and 1 M NaOH (50 mL) are added.

The reaction mixture is stirred at room temperature for 24 hours.

Following the reaction period, the pH of the mixture is adjusted to approximately 2.4 by the

addition of aqueous HCl.

The product is then extracted from the aqueous mixture using ethyl acetate (2 x 150 mL).

The combined organic phases are evaporated to dryness to yield N-Boc-L-tryptophan as a

white solid.

This protocol provides a reliable method for producing N-Boc-L-tryptophan with a reported yield

of around 69%.

Role in Peptide Synthesis
N-Boc-L-tryptophan is a vital building block in both solid-phase peptide synthesis (SPPS) and

solution-phase methods.[1] The Boc group effectively shields the amino group from reacting

out of turn. Once the desired coupling reaction at the C-terminus is complete, the Boc group

can be easily and selectively removed under mild acidic conditions, which regenerates the free

amine for the next coupling step in the growing peptide chain.[1][2] The indole side chain of the

tryptophan residue, which can be prone to oxidation, may also be protected, often with another

Boc group (Boc-Trp(Boc)-OH), particularly in Fmoc-based synthesis strategies.[4]

The workflow for the initial step of Boc protection in the synthesis of N-Boc-L-tryptophan can be

visualized as follows:
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Workflow for the Synthesis of N-Boc-L-tryptophan.

Applications in Drug Development and Research
The incorporation of tryptophan residues into peptides can significantly influence their three-

dimensional structure and biological activity, often playing a role in molecular recognition and

binding events.[1] Consequently, N-Boc-L-tryptophan is frequently used in the synthesis of

peptides for therapeutic applications and in the development of new drugs, including those

targeting neurological disorders by leveraging the indole structure's relationship to serotonin

pathways.[2][5] Its use as a starting material or intermediate is also prevalent in the synthesis

of various pharmacologically active compounds.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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